Cas no 2229359-22-0 (1,1,1-trifluoro-4-(4-fluorophenyl)pentan-2-one)

• Product Name: 1,1,1-trifluoro-4-(4-fluorophenyl)pentan-2-one
• CAS No: 2229359-22-0
• MF: C₁₁H₁₀F₄O
• MW: 234.190117359161
• CID: 6503000
• PubChem ID: 142814229
• Update Time: 2025-06-26

1,1,1-trifluoro-4-(4-fluorophenyl)pentan-2-one Chemical and Physical Properties

Names and Identifiers

• 1,1,1-trifluoro-4-(4-fluorophenyl)pentan-2-one
• EN300-1953766
• 2229359-22-0

• Inchi： 1S/C11H10F4O/c1-7(6-10(16)11(13,14)15)8-2-4-9(12)5-3-8/h2-5,7H,6H2,1H3
• InChI Key： HDKSCPPQEROHKS-UHFFFAOYSA-N
• SMILES： FC(C(CC(C)C1C=CC(=CC=1)F)=O)(F)F

Computed Properties

• Exact Mass: 234.06677759g/mol
• Monoisotopic Mass: 234.06677759g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 17.1Ų

Additional information on 1,1,1-trifluoro-4-(4-fluorophenyl)pentan-2-one

1,1,1-Trifluoro-4-(4-fluorophenyl)pentan-2-one: A Comprehensive Overview

1,1,1-Trifluoro-4-(4-fluorophenyl)pentan-2-one, also known by its CAS registry number 2229359-22-0, is a fluorinated organic compound with a unique structure that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its trifluoromethyl group attached to a pentanone backbone, which is further substituted with a fluorophenyl group. The presence of multiple fluorine atoms in its structure imparts distinctive electronic and physical properties, making it a subject of interest for various applications.

The synthesis of 1,1,1-trifluoro-4-(4-fluorophenyl)pentan-2-one typically involves multi-step organic reactions. Recent advancements in fluorination techniques have enabled more efficient pathways for its preparation. For instance, researchers have explored the use of electrophilic fluorination methods to introduce the trifluoromethyl group onto the ketone backbone. This approach not only enhances the yield but also improves the overall purity of the compound. The integration of these methods has been pivotal in scaling up production for industrial applications.

The physical properties of CAS 2229359-22-0 are highly influenced by its fluorinated substituents. Fluorine's electronegativity significantly affects the compound's boiling point, melting point, and solubility. Experimental studies have shown that this compound exhibits a relatively high boiling point due to strong intermolecular dipole-dipole interactions caused by the fluorine atoms. Additionally, its solubility in polar solvents is enhanced compared to non-fluorinated analogs, making it suitable for use in various solvent systems.

In terms of applications, 1,1,1-trifluoro-4-(4-fluorophenyl)pentan-2-one has found utility in the pharmaceutical industry as an intermediate in drug synthesis. Its unique electronic properties make it an ideal candidate for designing bioactive molecules with specific pharmacokinetic profiles. Recent studies have highlighted its potential as a precursor for developing anti-inflammatory agents and anticancer drugs. The compound's ability to undergo various functional group transformations further enhances its versatility in medicinal chemistry.

Beyond pharmaceuticals, this compound has also been explored in the field of materials science. Its thermal stability and chemical resistance make it a promising candidate for use in high-performance polymers and coatings. Researchers have investigated its incorporation into polymeric matrices to improve mechanical properties and environmental durability. These findings underscore its potential in developing advanced materials for industrial applications.

The environmental impact of CAS 2229359-22-0 has also been a topic of recent research. Studies have focused on assessing its biodegradability and potential toxicity to aquatic organisms. Preliminary results indicate that while the compound exhibits moderate biodegradability under specific conditions, further investigations are required to fully understand its environmental fate. Regulatory bodies are closely monitoring these findings to ensure safe handling and disposal practices.

In conclusion, 1,1,1-trifluoro-4-(4-fluorophenyl)pentan-2-one (CAS 2229359-22-0) is a versatile fluorinated compound with a wide range of applications across multiple disciplines. Its unique chemical structure and favorable physical properties make it an invaluable tool in drug discovery and materials development. As research continues to uncover new insights into its synthesis, applications, and environmental behavior, this compound is poised to play an increasingly significant role in both academic and industrial settings.